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Compound of Interest

Compound Name: Mercury(ll) fluoride

Cat. No.: B080024

Introduction:

Mercury(ll) fluoride (HgF2), also known as mercuric fluoride, is a powerful and selective
fluorinating agent that has historically played a significant role in the synthesis of organofluorine
compounds. Its primary application lies in the halogen exchange reaction, famously known as
the Swarts reaction, for the conversion of alkyl halides to alkyl fluorides. While its use has
diminished in modern synthetic chemistry due to the toxicity associated with mercury
compounds, understanding its reactivity and applications provides valuable context for the
development of fluorination methodologies. These notes are intended for researchers,
scientists, and drug development professionals to provide detailed insights into the applications
and experimental protocols involving Mercury(ll) fluoride.

Physicochemical Properties:

A summary of the key physical and chemical properties of Mercury(ll) fluoride is presented in
the table below.
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Property Value

Chemical Formula HgF2

Molar Mass 238.59 g/mol

Appearance White to yellowish crystalline powder
Melting Point 645 °C (decomposes)

Density 8.95 g/cm?3

Solubility Reacts with water

Applications in Organic Synthesis

The primary utility of Mercury(ll) fluoride in organic synthesis is as a fluorine source for the
displacement of other halogens, particularly chlorine and bromine, from carbon centers.

Halogen Exchange Reactions (Swarts Reaction)

The most prominent application of HgF:z is in the Swarts reaction, which facilitates the
synthesis of alkyl fluorides from the corresponding alkyl chlorides or bromides. This reaction
generally proceeds via an Sn2 mechanism, especially for primary and secondary alkyl halides.
[1][2] The driving force for this reaction is the formation of a more stable mercury(ll) halide
(HgClz or HgBr2).

General Reaction:

R-X + HgF2 —» R-F + HgXz (where X = Cl, Br)

Key Features:

» Reactivity: The reaction is particularly effective for primary and secondary alkyl halides.

» Reagents: While other metallic fluorides like AgF and SbFs can also be used, HgF:z is a
potent option.[1]

 Industrial Relevance: The Swarts reaction has been historically significant in the industrial
production of chlorofluorocarbons (CFCs), commonly known as Freons.[1]
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Experimental Data:

While specific yields for a wide range of substrates are not extensively reported in recent
literature due to the decline in the use of mercury reagents, historical data suggests that good
to excellent yields can be achieved under optimized conditions.

Substrate Product Reagent Yield (%) Reference
Methyl Bromide Methyl Fluoride HgF2 Not specified [1]
Ethyl Chloride Ethyl Fluoride HgF2 Not specified [1]

Experimental Protocol: General Procedure for Swarts Reaction

Safety Precaution:Mercury(ll) fluoride is highly toxic and should be handled with extreme care
in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including
gloves, a lab coat, and eye protection, is mandatory. All mercury-containing waste must be
disposed of according to institutional hazardous waste guidelines.

o Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add the alkyl chloride or bromide.

o Addition of Reagent: Carefully add a stoichiometric amount of Mercury(ll) fluoride to the
flask.

o Solvent: The reaction can often be performed neat or in a dry, inert solvent such as
acetonitrile or sulfolane.

e Reaction Conditions: The reaction mixture is typically heated to a temperature between 50
°C and 150 °C, depending on the reactivity of the substrate. The progress of the reaction can
be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The
insoluble mercury(Il) halide byproduct is removed by filtration.

 Purification: The resulting alkyl fluoride is purified by distillation or column chromatography.
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Logical Workflow for Swarts Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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